1-[2-(Difluoromethyl)-6-hydroxyphenyl]ethanone

• IUPAC Name: 1-[2-(difluoromethyl)-6-hydroxyphenyl]ethanone
• InChI: InChI=1S/C9H8F2O2/c1-5(12)8-6(9(10)11)3-2-4-7(8)13/h2-4,9,13H,1H3
• InChI Key: GMCWXMHZFSXQQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1O)C(F)F
• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol
• CAS No.: 2384986-59-6

Description

“1-[2-(Difluoromethyl)-6-hydroxyphenyl]ethanone” is a chemical compound with the IUPAC name 1-(2-(difluoromethyl)-6-hydroxyphenyl)ethan-1-one. It has a molecular weight of 186.16. This compound is used in diverse scientific research due to its unique properties.

Synthesis Analysis

The synthesis of compounds like “this compound” often involves difluoromethylation processes. These processes are based on X–CF2H bond formation where X can be C (sp), C (sp2), C (sp3), O, N, or S. The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H8F2O2/c1-5(12)8-6(9(10)11)3-2-4-7(8)13/h2-4,9,13H,1H3.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and similar compounds often involve difluoromethylation processes. These processes have benefited from the invention of multiple difluoromethylation reagents. Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

It is stored at room temperature.

Scientific Research Applications

Synthetic Organic Chemistry and Biological Applications

Hydroxycoumarins, including 3-hydroxycoumarin, are significant due to their chemical, photochemical, and biological properties. They are used as starting materials in pharmaceuticals, perfumery, and agrochemical industries. Various synthesis methods involve compounds like salicylic aldehyde and 1-(2-hydroxyphenyl)ethanone. Hydroxycoumarins have been explored for their biological properties, showing potential in genetics, pharmacology, and microbiology (Yoda, 2020).

Fluorescent Chemosensors

Compounds based on 4-Methyl-2,6-diformylphenol (DFP) have been developed as chemosensors for detecting various analytes, including metal ions and neutral molecules. The high selectivity and sensitivity of DFP-based chemosensors highlight their potential in analytical chemistry and environmental monitoring (Roy, 2021).

Environmental and Health Impacts

Research on brominated flame retardants, which share structural similarities with the query compound, has raised concerns about their occurrence in indoor air, dust, consumer goods, and food. This underscores the importance of understanding the environmental fate and potential health risks associated with such compounds (Zuiderveen et al., 2020).

Safety and Hazards

The safety information for “1-[2-(Difluoromethyl)-6-hydroxyphenyl]ethanone” includes several hazard statements: H302, H315, H318, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.

Future Directions

The future directions in the research of “1-[2-(Difluoromethyl)-6-hydroxyphenyl]ethanone” and similar compounds could involve the development of novel difluoromethylation reagents. These advances could streamline access to molecules of pharmaceutical relevance and generate interest for process chemistry.

Mechanism of Action

Target of Action

The primary target of 1-[2-(Difluoromethyl)-6-hydroxyphenyl]ethanone is Histone Deacetylase 6 (HDAC6) . HDAC6 is a unique member of the HDAC family that primarily targets cytoplasmic non-histone substrates, such as α-tubulin, cortactin, and heat shock protein 90, to regulate cell proliferation, metastasis, invasion, and mitosis in tumors .

Mode of Action

This compound acts as a selective, mechanism-based, and essentially irreversible inhibitor of HDAC6 . It is an electrophilic substrate of HDAC6, as revealed by comparing structure-activity relationships and performing quantum mechanical calculations on the HDAC6 catalytic mechanism .

Pharmacokinetics

The compound has high oral bioavailability and a low clearance rate in the body, making it an excellent tool for studying the in vitro and in vivo effects of HDAC6 . .

Result of Action

The inhibition of HDAC6 by this compound leads to changes in the acetylation status of HDAC6’s substrates. This can result in altered cellular processes, such as cell proliferation, metastasis, invasion, and mitosis in tumors

Action Environment

The inherent electrophilicity of the compound makes it prone to degradation in aqueous solutions, and the potential production of toxic by-products cannot be ruled out, limiting its development for chronic diseases . .